9-methyl-4-oxo-N-(2-phenylethyl)-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide

Specification

• Molecular Formula: C20H17N3O2S
• Molecular Weight: 363.4 g/mol
• IUPAC Name: 10-methyl-2-oxo-N-(2-phenylethyl)-6-thia-1,8-diazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide
• Standard InChI: InChI=1S/C20H17N3O2S/c1-13-6-5-11-23-17(13)22-19-15(20(23)25)12-16(26-19)18(24)21-10-9-14-7-3-2-4-8-14/h2-8,11-12H,9-10H2,1H3,(H,21,24)
• Standard InChI Key: HDOHTIGJTWUHHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(S3)C(=O)NCCC4=CC=CC=C4

Introduction

9-Methyl-4-oxo-N-(2-phenylethyl)-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide is a complex organic compound featuring a pyridine ring fused with a thieno-pyrimidine moiety. This compound has a molecular formula and a molar mass of 418.49 g/mol. Its structure includes multiple functional groups, which contribute to its potential biological activities and applications in medicinal chemistry.

Structural Features

The compound's structure is characterized by the presence of a carbonyl group and nitrogen atoms, which are crucial for its reactivity. The pyrido[1,2-a]thieno[2,3-d]pyrimidine core is unique and provides a scaffold for various biological interactions.

Synthesis

The synthesis of 9-methyl-4-oxo-N-(2-phenylethyl)-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide typically involves multi-step organic synthesis techniques. These methods often include condensation reactions and the use of specific reagents to form the desired heterocyclic rings.

Related Compounds

Several compounds share structural similarities with 9-methyl-4-oxo-N-(2-phenylethyl)-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide. These include:

Compound Name	Molecular Formula	Key Features
9-Methyl-4-Oxo-Pyrido[1,2-a]Triazin	C18H18N4O2S	Contains triazine moiety; studied for antiviral properties.
9-Methyl-Thieno[3,2-b]Pyridin	C14H12N2S	Exhibits similar biological activity; simpler structure.
Pyrido[1,2-a]Pyrimidin Derivatives	C22H20N4O3	Broader range of biological activities; different substituents on the pyrimidine ring.

Research Findings

Interaction studies involving 9-methyl-4-oxo-N-(2-phenylethyl)-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide focus on its binding affinity and mechanism of action against biological targets. These studies often utilize advanced biochemical and biophysical techniques to understand its potential applications.